Cas no 1099660-34-0 (3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid)

• Product Name: 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid
• CAS No: 1099660-34-0
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• MDL: MFCD13672985
• CID: 5054139
• PubChem ID: 43363575
• Update Time: 2025-06-08

3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-butylphenyl)thiophen-2-yl]prop-2-enoic acid
• NE52690
• (E)-3-[5-(4-butylphenyl)thiophen-2-yl]prop-2-enoic acid
• 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid

• MDL： MFCD13672985
• Inchi： 1S/C17H18O2S/c1-2-3-4-13-5-7-14(8-6-13)16-11-9-15(20-16)10-12-17(18)19/h5-12H,2-4H2,1H3,(H,18,19)/b12-10+
• InChI Key： MHVHXABZECCFPX-ZRDIBKRKSA-N
• SMILES： S1C(/C=C/C(=O)O)=CC=C1C1C=CC(=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• XLogP3: 5.1
• Topological Polar Surface Area: 65.5

Additional information on 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid

Comprehensive Overview of 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid (CAS No. 1099660-34-0)

3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid (CAS No. 1099660-34-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and propenoic acid moieties, exhibits promising properties for applications in drug development and advanced materials. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and ability to interact with biological targets.

The compound's molecular structure features a 4-butylphenyl group attached to a thiophene ring, which is further linked to a propenoic acid chain. This configuration allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in designing small-molecule inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory agents in pharmaceuticals.

In the context of material science, 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid has been investigated for its potential in organic electronics. Its conjugated system and electron-rich thiophene unit make it a candidate for use in organic photovoltaics (OPVs) and OLEDs. With the global push toward sustainable energy solutions, this compound's ability to contribute to light-harvesting materials has become a hot topic among researchers and industry professionals.

From a synthetic perspective, the compound's CAS No. 1099660-34-0 serves as a critical identifier for procurement and regulatory compliance. Laboratories and manufacturers prioritize high-purity batches to ensure reproducibility in experiments and industrial applications. The compound's stability under standard conditions further enhances its practicality for large-scale use.

Current trends in AI-driven drug discovery have also highlighted the relevance of 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid. Computational models frequently analyze its pharmacophore features to predict interactions with proteins, reducing the time and cost associated with traditional screening methods. This aligns with the increasing adoption of machine learning in chemistry, a topic widely searched by professionals seeking innovative research tools.

Environmental considerations are another focal point. The compound's potential biodegradability and low toxicity profile make it a subject of interest for green chemistry initiatives. As industries strive to meet EPA guidelines, compounds like this are evaluated for their ecological impact, addressing the public's concern over sustainable chemical practices.

In summary, 3-5-(4-Butylphenyl)thiophen-2-ylprop-2-enoic Acid (CAS No. 1099660-34-0) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and computational chemistry. Its structural adaptability and functional relevance ensure its continued prominence in scientific research and industrial innovation.